Cas no 113482-94-3 (3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-)

3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)- structure
113482-94-3 structure
Product Name:3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-
CAS No:113482-94-3
MF:C19H20O4
MW:312.359705924988
CID:130199
Update Time:2025-04-19

3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-
    • 1,7-bis(4-hydroxyphenyl)heptane-3,5-dione
    • letestuianin C
    • TETRAHYDROBISDEMETHOXYDIFERULOYLMETHANE
    • Inchi: 1S/C19H20O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-4,7-10,20-21H,5-6,11-13H2
    • InChI Key: KTRRXJQAOOYSDA-UHFFFAOYSA-N
    • SMILES: OC1C=CC(CCC(CC(CCC2C=CC(O)=CC=2)=O)=O)=CC=1

Computed Properties

  • Exact Mass: 312.1362
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • XLogP3: 1.385

Experimental Properties

  • Density: 1.217
  • Boiling Point: 523.254°C at 760 mmHg
  • Flash Point: 284.333°C
  • Refractive Index: 1.596
  • PSA: 74.6

3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)- Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd